2-(2-methylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide

• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 2-(2-methylphenoxy)-N-[2-(oxolan-2-ylmethoxy)phenyl]acetamide
• InChI: InChI=1S/C20H23NO4/c1-15-7-2-4-10-18(15)25-14-20(22)21-17-9-3-5-11-19(17)24-13-16-8-6-12-23-16/h2-5,7,9-11,16H,6,8,12-14H2,1H3,(H,21,22)
• InChI Key: SFQDLPJVRVMFCN-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC=CC=C2OCC3CCCO3

Description

2-(2-methylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide, also known as MTFMA, is a chemical compound that has been studied for its potential use in scientific research.

Mechanism of Action

2-(2-methylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide acts as a sigma-1 receptor agonist, which means that it binds to and activates the sigma-1 receptor. This leads to a variety of downstream effects, including the modulation of calcium signaling, the regulation of ion channels, and the activation of various signaling pathways. These effects ultimately lead to changes in neuronal function and behavior.
Biochemical and Physiological Effects:
2-(2-methylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate calcium signaling, which is involved in a variety of physiological processes, including muscle contraction, neurotransmitter release, and gene expression. 2-(2-methylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide has also been shown to regulate ion channels, which are involved in the generation and propagation of action potentials in neurons. Additionally, 2-(2-methylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide has been shown to activate various signaling pathways, including the ERK and AKT pathways, which are involved in cell survival and proliferation.

Advantages and Limitations for Lab Experiments

2-(2-methylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide has several advantages for use in lab experiments. It has a high affinity for the sigma-1 receptor, which makes it a useful tool for studying the function of this receptor. Additionally, 2-(2-methylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide is relatively stable and can be easily synthesized in the lab. However, there are also limitations to its use. 2-(2-methylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide has a relatively short half-life, which means that it may not be suitable for long-term studies. Additionally, 2-(2-methylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide has not been extensively studied in vivo, so its effects in living organisms are not well understood.

Future Directions

There are several future directions for research on 2-(2-methylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, 2-(2-methylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide could be used to study the function of the sigma-1 receptor in more detail, which could lead to a better understanding of its role in various physiological processes. Finally, 2-(2-methylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide could be modified to improve its pharmacokinetic properties, such as its half-life, which could make it a more useful tool for scientific research.

Synthesis Methods

2-(2-methylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide can be synthesized using a multi-step process involving the reaction of 2-methylphenol with 2-(bromomethyl)tetrahydrofuran, followed by the reaction of the resulting compound with 2-(hydroxyphenyl)acetic acid. The final product is obtained through the addition of N,N-dimethylformamide and triethylamine.

Scientific Research Applications

2-(2-methylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the sigma-1 receptor, which is involved in a variety of physiological processes, including pain perception, memory, and mood regulation. 2-(2-methylphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's.